Cas no 138984-75-5 (3H-1,2,4-Triazole-3-thione,2,4-dihydro-2-methyl-4-[4-(phenylamino)phenyl]-5-(trifluoromethyl)-)

• Product Name: 3H-1,2,4-Triazole-3-thione,2,4-dihydro-2-methyl-4-[4-(phenylamino)phenyl]-5-(trifluoromethyl)-
• CAS No: 138984-75-5
• MF: C₁₆H₁₃F₃N₄S
• MW: 350.361431837082
• CID: 1258004
• Update Time: 2024-08-03

3H-1,2,4-Triazole-3-thione,2,4-dihydro-2-methyl-4-[4-(phenylamino)phenyl]-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazole-3-thione,2,4-dihydro-2-methyl-4-[4-(phenylamino)phenyl]-5-(trifluoromethyl)-
• 3H-1,2,4-Triazole-3-thione, 2,4-dihydro-2-methyl-4-[4-(phenylamino)phenyl]-5-(trifluoromethyl)-

• Inchi： 1S/C16H13F3N4S/c1-22-15(24)23(14(21-22)16(17,18)19)13-9-7-12(8-10-13)20-11-5-3-2-4-6-11/h2-10,20H,1H3
• InChI Key： ANTSFKLFAOQDJZ-UHFFFAOYSA-N
• SMILES： N1=C(C(F)(F)F)N(C2=CC=C(NC3=CC=CC=C3)C=C2)C(=S)N1C

Computed Properties

• Exact Mass: 350.08149

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• Boiling Point: 401.5±55.0 °C(Predicted)
• PSA: 30.87
• pka: 0.11±0.40(Predicted)